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Compound of Interest

Compound Name: MK-0608

Cat. No.: B7828907

For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-0608 is a potent, orally bioavailable inhibitor of the hepatitis C virus (HCV) NS5B RNA-
dependent RNA polymerase.[1] Accurate and consistent preparation of stock solutions is
critical for obtaining reliable and reproducible results in preclinical and in vitro studies. Dimethyl
sulfoxide (DMSO) is a common solvent for dissolving MK-0608 due to its high solubilizing
capacity for this compound.[2] This document provides a detailed protocol for the preparation,
storage, and handling of MK-0608 stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative data for MK-0608 and its solution in
DMSO.
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Parameter Value Reference
Molecular Weight 280.28 g/mol [2]
Solubility in DMSO 250 mg/mL (891.97 mM) [2]
Recommended Storage -20°C for 3 years, 4°C for 2

[2]
(Powder) years
Recommended Storage (in -80°C for up to 6 months,
DMSO) -20°C for up to 1 month

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of MK-0608 in DMSO.

Materials:

 MK-0608 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or wrapped in foil)

o Vortex mixer

e Sonicator (optional, but recommended)
o Calibrated micropipettes

» Analytical balance

Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of MK-0608 powder to room

temperature to prevent condensation of moisture.

e Weighing MK-0608: Carefully weigh out the desired amount of MK-0608 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.80
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mg of MK-0608 (Mass = 0.01 mol/L * 0.001 L * 280.28 g/mol = 0.00280 g = 2.80 mg).

e Adding DMSO: Add the appropriate volume of DMSO to the vial containing the MK-0608
powder. For a 10 mM stock solution, if you weighed 2.80 mg of MK-0608, you would add 1
mL of DMSO.

 Dissolution:
o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Visually
inspect the solution to ensure it is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in amber or foil-wrapped microcentrifuge
tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Note on DMSO: The hygroscopic nature of DMSO can impact the solubility of the product. It is
crucial to use anhydrous or newly opened DMSO for the best results.

Workflow for MK-0608 Stock Solution Preparation

Preparation

RT P
Weigh MK-0608 Add Anhydrous
DMSO g Vo ooy

Sonicate
(if necessary)

Visually Inspect
for Clarity

Fully Dissolved Storage

Store at -20°C or -80°C End

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7828907?utm_src=pdf-body
https://www.benchchem.com/product/b7828907?utm_src=pdf-body
https://www.benchchem.com/product/b7828907?utm_src=pdf-body
https://www.benchchem.com/product/b7828907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7828907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for preparing MK-0608 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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